Cas no 37874-91-2 ( )
structure
Product Name:
CAS No:37874-91-2
MF:C13H16O
MW:188.265543937683
CID:922723
PubChem ID:299707
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(cyclobutylmethyl)phenyl]ethanone
- 4'-Cyclobutylmethylacetophenon
- 4-Cyclobutylmethyl-acetophenon
- AC1L6V1A
- NSC173001
- 37874-91-2
- NSC-173001
- DTXSID10305977
-
-
- Inchi： 1S/C13H16O/c1-10(14)13-7-5-12(6-8-13)9-11-3-2-4-11/h5-8,11H,2-4,9H2,1H3
- InChI Key： PCKSGTMEUNWIQK-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=CC=1)CC1CCC1
Computed Properties
- Exact Mass: 188.12018
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.23180
Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
37874-91-2 ( ) Related Products
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